Cas no 1158758-60-1 (tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate
• CAS No: 1158758-60-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD12408545
• CID: 4456822
• PubChem ID: 72207540
• Update Time: 2025-10-16

tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-3-ethylpyrrolidine-1-carboxylate
• 1-BOC-3-AMINO-3-ETHYLPYRROLIDINE
• 1-Pyrrolidinecarboxylic acid, 3-amino-3-ethyl-, 1,1-dimethylethyl ester
• 9737AH
• PB30001
• tert-Butyl 3-amino-3-ethyl-pyrrolidine-1-carboxylate
• 3-Amino-3-ethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AKOS023208689
• SCHEMBL20783202
• DTXSID701191811
• SY098270
• TERT-BUTYL3-AMINO-3-ETHYLPYRROLIDINE-1-CARBOXYLATE
• 1158758-60-1
• MFCD12408545
• 1,1-Dimethylethyl 3-amino-3-ethyl-1-pyrrolidinecarboxylate
• CS-0048320
• 1-Boc-3-ethylpyrrolidin-3-amine
• AS-34688
• IWB75860
• tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate

• MDL： MFCD12408545
• Inchi： 1S/C11H22N2O2/c1-5-11(12)6-7-13(8-11)9(14)15-10(2,3)4/h5-8,12H2,1-4H3
• InChI Key： ZEPFYHXWIXUZJB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC)(C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate

tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate (CAS No. 1158758-60-1): A Comprehensive Overview

tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate (CAS No. 1158758-60-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 3-amino-3-ethylpyrrolidine, is a valuable intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and chemical properties make it an attractive target for researchers aiming to develop novel therapeutic agents.

The tert-butyl group in tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate serves as a protecting group for the amino functionality, providing stability and preventing unwanted side reactions during synthetic processes. This protection is crucial for the successful synthesis of complex molecules, particularly those with multiple reactive sites. The 3-amino-3-ethylpyrrolidine core, on the other hand, offers a flexible scaffold that can be readily modified to introduce various functional groups, enhancing its potential for drug discovery and development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate in the design and synthesis of new drugs. For instance, studies have shown that compounds derived from this intermediate exhibit potent activity against various biological targets, including enzymes, receptors, and ion channels. These findings have opened up new avenues for the treatment of diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

In the context of cancer research, tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate has been utilized to develop small molecule inhibitors targeting key signaling pathways involved in tumor growth and metastasis. One notable example is the synthesis of compounds that selectively inhibit kinases, which are essential enzymes in many cellular processes. By blocking these kinases, researchers have been able to disrupt the signaling cascades that drive cancer progression, leading to promising preclinical results.

Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are another area where tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate has shown potential. Compounds derived from this intermediate have been found to modulate the activity of neurotransmitter receptors and ion channels, which are implicated in the pathogenesis of these conditions. For instance, studies have demonstrated that certain derivatives can enhance cognitive function and reduce neuroinflammation, offering hope for new therapeutic strategies.

In cardiovascular research, tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate has been employed to develop compounds with vasodilatory and anti-inflammatory properties. These compounds can potentially be used to treat conditions such as hypertension and atherosclerosis by improving blood flow and reducing vascular inflammation. Preclinical studies have shown promising results, with some derivatives exhibiting significant efficacy in animal models.

The synthetic accessibility of tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate further enhances its value as a research tool. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of tert-butyl pyrrolidine carboxylate with ethylamine followed by selective reduction to introduce the amino group. This method provides high yields and purity, making it suitable for both academic and industrial applications.

Moreover, the stability and solubility properties of tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate make it an ideal candidate for formulation development. Researchers can easily incorporate this compound into various dosage forms, including tablets, capsules, and injectable solutions. This versatility is particularly important for ensuring optimal bioavailability and pharmacokinetic profiles in preclinical and clinical studies.

In conclusion, tert-butyl 3-amino-3-ethylpyrrolidine-1-carboxylate (CAS No. 1158758-60-1) is a highly valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block for the development of novel therapeutic agents targeting a wide range of diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development efforts.